3-{[2-(2-chlorophenoxy)ethyl]thio}-4-ethyl-5-phenyl-4H-1,2,4-triazole

• IUPAC Name: 3-[2-(2-chlorophenoxy)ethylsulfanyl]-4-ethyl-5-phenyl-1,2,4-triazole
• InChI: InChI=1S/C18H18ClN3OS/c1-2-22-17(14-8-4-3-5-9-14)20-21-18(22)24-13-12-23-16-11-7-6-10-15(16)19/h3-11H,2,12-13H2,1H3
• InChI Key: WFRBFCGJVOGDDZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCCOC2=CC=CC=C2Cl)C3=CC=CC=C3
• Molecular Formula: C18H18ClN3OS
• Molecular Weight: 359.9 g/mol

Description

3-{[2-(2-chlorophenoxy)ethyl]thio}-4-ethyl-5-phenyl-4H-1,2,4-triazole, also known as CET, is a chemical compound with potential applications in scientific research. It is a triazole derivative that has been synthesized using various methods. CET has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of 3-{[2-(2-chlorophenoxy)ethyl]thio}-4-ethyl-5-phenyl-4H-1,2,4-triazole is not fully understood, but it is believed to involve the inhibition of cyclooxygenase-2 (COX-2) and the modulation of various signaling pathways. COX-2 is an enzyme that is involved in the production of prostaglandins, which are inflammatory mediators. By inhibiting COX-2, 3-{[2-(2-chlorophenoxy)ethyl]thio}-4-ethyl-5-phenyl-4H-1,2,4-triazole may reduce inflammation and pain. 3-{[2-(2-chlorophenoxy)ethyl]thio}-4-ethyl-5-phenyl-4H-1,2,4-triazole has also been shown to modulate the expression of various genes and proteins that are involved in cell signaling, apoptosis, and angiogenesis.
Biochemical and Physiological Effects:
3-{[2-(2-chlorophenoxy)ethyl]thio}-4-ethyl-5-phenyl-4H-1,2,4-triazole has been shown to have various biochemical and physiological effects in animal models. It has been shown to reduce the levels of proinflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), in serum and tissues. 3-{[2-(2-chlorophenoxy)ethyl]thio}-4-ethyl-5-phenyl-4H-1,2,4-triazole has also been shown to increase the levels of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT), in tissues. Furthermore, 3-{[2-(2-chlorophenoxy)ethyl]thio}-4-ethyl-5-phenyl-4H-1,2,4-triazole has been shown to reduce the levels of lipid peroxidation products, such as malondialdehyde (MDA), in tissues.

Advantages and Limitations for Lab Experiments

3-{[2-(2-chlorophenoxy)ethyl]thio}-4-ethyl-5-phenyl-4H-1,2,4-triazole has several advantages for lab experiments, such as its low toxicity and high solubility in water and organic solvents. It can be easily synthesized using simple methods and purified using column chromatography and recrystallization. However, 3-{[2-(2-chlorophenoxy)ethyl]thio}-4-ethyl-5-phenyl-4H-1,2,4-triazole also has some limitations, such as its instability under acidic and basic conditions and its susceptibility to oxidation and hydrolysis. Therefore, 3-{[2-(2-chlorophenoxy)ethyl]thio}-4-ethyl-5-phenyl-4H-1,2,4-triazole should be stored in a dry and dark place and handled with care.

Future Directions

There are several future directions for the study of 3-{[2-(2-chlorophenoxy)ethyl]thio}-4-ethyl-5-phenyl-4H-1,2,4-triazole. One direction is the investigation of its potential as a therapeutic agent for various diseases, such as cancer, inflammation, and radiation damage. Another direction is the optimization of its synthesis and purification methods to improve its yield and purity. Furthermore, the elucidation of its mechanism of action and the identification of its molecular targets could lead to the development of more potent and selective derivatives. Finally, the evaluation of its safety and pharmacokinetic properties in humans is necessary for its potential clinical application.

Scientific Research Applications

3-{[2-(2-chlorophenoxy)ethyl]thio}-4-ethyl-5-phenyl-4H-1,2,4-triazole has been studied for its potential applications in scientific research, particularly in the fields of pharmacology and toxicology. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects in animal models. 3-{[2-(2-chlorophenoxy)ethyl]thio}-4-ethyl-5-phenyl-4H-1,2,4-triazole has also been studied for its potential as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro and in vivo. Furthermore, 3-{[2-(2-chlorophenoxy)ethyl]thio}-4-ethyl-5-phenyl-4H-1,2,4-triazole has been investigated for its potential as a radioprotective agent, as it has been shown to protect against radiation-induced damage in animal models.